Cas no 28842-05-9 (Diazene,1-(2-methylphenyl)-2-(3-methylphenyl)-)

Diazene,1-(2-methylphenyl)-2-(3-methylphenyl)- structure
28842-05-9 structure
Product Name:Diazene,1-(2-methylphenyl)-2-(3-methylphenyl)-
CAS No:28842-05-9
MF:C14H14N2
MW:210.274363040924
CID:260988
PubChem ID:34358
Update Time:2025-04-19

Diazene,1-(2-methylphenyl)-2-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Diazene,1-(2-methylphenyl)-2-(3-methylphenyl)-
    • (2-methylphenyl)-(3-methylphenyl)diazene
    • 2:3'-Azotoluene
    • Diazene, (2-methylphenyl)(3-methylphenyl)-
    • 4WHD257EUG
    • DIAZENE, 1-(2-METHYLPHENYL)-2-(3-METHYLPHENYL)-
    • M,O'-AZOTOLUENE
    • 2,3'-Azotoluene
    • 2,3'-Dimethylazobenzene
    • Q27260594
    • SCHEMBL11232967
    • AZOBENZENE, 3,6'-DIMETHYL-
    • 28842-05-9
    • 2,3'-Dimethylazobenzol
    • BRN 0909603
    • UNII-4WHD257EUG
    • 3,6'-Dimethylazobenzene
    • 2-16-00-00020 (Beilstein Handbook Reference)
    • Inchi: 1S/C14H14N2/c1-11-6-5-8-13(10-11)15-16-14-9-4-3-7-12(14)2/h3-10H,1-2H3/b16-15+
    • InChI Key: JWTJTVJDLUUWRQ-FOCLMDBBSA-N
    • SMILES: N(/C1C=CC=CC=1C)=N\C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 210.11582
  • Monoisotopic Mass: 210.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.7A^2
  • XLogP3: 4.4

Experimental Properties

  • Density: 1
  • Boiling Point: 350.1°Cat760mmHg
  • Flash Point: 157.7°C
  • Refractive Index: 1.562
  • PSA: 24.72

Diazene,1-(2-methylphenyl)-2-(3-methylphenyl)- Related Literature

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